Cas no 202217-03-6 (6-(Aminomethyl)-4-methylpyridin-2-amine)

• Product name: 6-(Aminomethyl)-4-methylpyridin-2-amine
• CAS No: 202217-03-6
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 1019846

6-(Aminomethyl)-4-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanamine,6-amino-4-methyl-(9CI)
• AB76142
• 2-Pyridinemethanamine, 6-amino-4-methyl-
• 6-(AMINOMETHYL)-4-METHYLPYRIDIN-2-AMINE
• 6-(Aminomethyl)-4-methylpyridin-2-amine

• Inchi： 1S/C7H11N3/c1-5-2-6(4-8)10-7(9)3-5/h2-3H,4,8H2,1H3,(H2,9,10)
• InChI Key： ASVYRHQTNRRGIH-UHFFFAOYSA-N
• SMILES： N1C(=CC(C)=CC=1CN)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Topological Polar Surface Area: 64.9

Additional information on 6-(Aminomethyl)-4-methylpyridin-2-amine

6-(Aminomethyl)-4-methylpyridin-2-amine (CAS No. 202217-03-6): A Comprehensive Overview

6-(Aminomethyl)-4-methylpyridin-2-amine is a specialized organic compound with the CAS number 202217-03-6, widely recognized in pharmaceutical and chemical research. This compound belongs to the pyridine derivatives family, characterized by its unique aminomethyl and methyl functional groups. Its molecular structure makes it a valuable intermediate in synthesizing more complex molecules, particularly in drug discovery and material science.

The chemical properties of 6-(Aminomethyl)-4-methylpyridin-2-amine include a molecular weight of 137.18 g/mol and a purity often exceeding 98%. Its solubility in polar solvents like water and ethanol makes it versatile for laboratory applications. Researchers frequently explore its reactivity, especially in nucleophilic substitution reactions, due to the presence of the aminomethyl group. This feature has sparked interest in developing novel heterocyclic compounds for therapeutic use.

In recent years, the demand for 6-(Aminomethyl)-4-methylpyridin-2-amine has surged due to its potential applications in central nervous system (CNS) drug development. With the growing focus on neurological disorders such as Alzheimer's and Parkinson's disease, this compound is being investigated for its role in creating neuroprotective agents. Its structural similarity to pyridine-based neurotransmitters makes it a promising candidate for modulating brain activity.

Another trending application of CAS 202217-03-6 is in the field of catalysis. Scientists are exploring its use as a ligand in transition metal-catalyzed reactions, which are crucial for green chemistry initiatives. The compound's ability to form stable complexes with metals like palladium and copper has opened new avenues in sustainable chemical synthesis, aligning with global efforts to reduce environmental impact.

The synthesis of 6-(Aminomethyl)-4-methylpyridin-2-amine typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. Recent advancements in flow chemistry have improved the yield and purity of this compound, making it more accessible for industrial-scale production. Researchers are also investigating biocatalytic routes to synthesize this molecule, reflecting the shift toward environmentally friendly manufacturing processes.

From a commercial perspective, the market for 4-methylpyridin-2-amine derivatives is expanding rapidly. Pharmaceutical companies are actively patenting new applications, particularly in the areas of anti-inflammatory drugs and antiviral agents. The COVID-19 pandemic has further accelerated research into pyridine-based compounds, with 6-(Aminomethyl)-4-methylpyridin-2-amine being studied for its potential in broad-spectrum antiviral formulations.

Quality control of CAS 202217-03-6 is critical for research and industrial applications. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify its purity. The compound is typically supplied as a white to off-white crystalline powder, with strict storage requirements to maintain stability under controlled temperature and humidity conditions.

Looking ahead, the future of 6-(Aminomethyl)-4-methylpyridin-2-amine appears promising. With increasing investments in precision medicine and personalized therapeutics, this compound is likely to play a significant role in developing targeted treatments. Its versatility as a building block for more complex molecules ensures its continued relevance in both academic and industrial research settings.